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Compound of Interest

Compound Name: Diethyl dibutylmalonate

Cat. No.: B1580930

An In-depth Technical Guide on the Physical Properties of Diethyl Dibutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl dibutylmalonate is a chemical compound with the molecular formula C1sH280a. It is a
diethyl ester of dibutylmalonic acid. This colorless liquid is primarily utilized as an intermediate
in organic synthesis, particularly in the preparation of other complex organic molecules.[1] Its
stability and reactivity make it a valuable reagent in various chemical transformations.[1][2]
Understanding its physical properties is crucial for its effective handling, application in synthetic
protocols, and purification.

Physical and Chemical Properties

The core physical and chemical characteristics of Diethyl dibutylmalonate are summarized in
the table below. These properties are essential for laboratory and industrial applications,
influencing reaction conditions, storage, and safety protocols.
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Property Value Reference
Molecular Formula C15H2804 [2]
Molecular Weight 272.38 g/mol [2]
Appearance Colourless liquid [31[4]
Boiling Point 150 °C at 12 mmHg [31141[5]
Density 0.945 g/mL at 25 °C [21[31[2]1[5]
Refractive Index n20/D 1.433 [31141[5]

Stable. Incompatible with

Stability bases and strong oxidizing

agents. Combustible.

[1](21[3]

Synthetic Workflow

The synthesis of Diethyl dibutylmalonate is typically achieved through a malonic ester

synthesis. The following diagram illustrates the general workflow for its preparation.
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Synthesis of Diethyl Dibutylmalonate

Reactants

Diethyl Malonate Base (e.g., Sodium Ethoxide) Butyl Halide (e.g., n-Bromobutane)

Step 1

Process

Enolate Formation

XStep 2

Alkylation (x2)

%tep g

Work-up and Purification

Product

Diethyl Dibutylmalonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Diethyl Dibutylmalonate.

Experimental Protocols
Synthesis of Diethyl Dibutylmalonate
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This protocol describes a typical malonic ester synthesis for preparing Diethyl

dibutylmalonate.

Materials:

Diethyl malonate

Anhydrous ethanol

Sodium methoxide

n-Bromobutane

1 M Sulfuric acid solution

Water

Procedure:

Under a nitrogen atmosphere, add 100 g of diethyl malonate to 300 ml of anhydrous ethanol
in a 1000 ml three-necked round-bottom flask.[4][5]

Slowly add 40.5 g of sodium methoxide at room temperature.[4][5]
Subsequently, add 102.8 g of n-bromobutane dropwise.[4][5]
Heat the reaction mixture to reflux for 3 hours.[4][5]

After cooling to room temperature, add another 40.5 g of sodium methoxide, followed by the
slow dropwise addition of 102.8 g of n-bromobutane.[4][5]

Heat the reaction to reflux for an additional 3 hours.[4][5]

Upon completion, cool the reaction to room temperature and remove the solvent under
reduced pressure.[4][5]

Adjust the pH of the system to 7 with a 1 mol/L aqueous sulfuric acid solution.[4][5]

Separate the organic phase and wash it with an appropriate amount of water.[4][5]
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 Purify the final product, Diethyl di-n-butylmalonate, by distillation under reduced pressure.[4]

[5]

Determination of Physical Properties

The following are generalized protocols for determining the key physical properties of Diethyl
dibutylmalonate.

1. Boiling Point Determination
Apparatus:

« Distillation apparatus (round-bottom flask, distillation head with thermometer, condenser,
receiving flask)

e Heating mantle

e Vacuum source

Procedure:

e Set up the distillation apparatus.

e Place a sample of Diethyl dibutylmalonate in the round-bottom flask.

o Connect the apparatus to a vacuum source and reduce the pressure to a known value (e.g.,
12 mmHgQ).

e Begin heating the sample.

» Record the temperature at which the liquid is actively boiling and condensing in the
condenser. This temperature is the boiling point at the recorded pressure.

2. Density Measurement
Apparatus:

e Pycnometer (specific gravity bottle)
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e Analytical balance

o Constant temperature water bath (set to 25 °C)

Procedure:

o Clean and dry the pycnometer and weigh it accurately (m1).

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
until it reaches thermal equilibrium.

e Adjust the water level to the calibration mark, dry the outside, and weigh the pycnometer with
water (mz).

o Empty and dry the pycnometer.

 Fill the pycnometer with Diethyl dibutylmalonate and place it in the constant temperature
water bath until it reaches thermal equilibrium.

o Adjust the liquid level to the calibration mark, dry the outside, and weigh the pycnometer with
the sample (ms).

o Calculate the density using the formula: Density = [(m3 - m1) / (m2 - m1)] * Density of water at
25 °C.

3. Refractive Index Measurement

Apparatus:

o Abbe refractometer

o Constant temperature water bath (set to 20 °C)

e Dropper

Procedure:

o Calibrate the Abbe refractometer using a standard of known refractive index.
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e Ensure the prism of the refractometer is clean and dry.
e Place a few drops of Diethyl dibutylmalonate onto the prism.

o Close the prism and allow the sample to reach the set temperature (20 °C) by circulating
water from the water bath.

o Adjust the refractometer to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

Read the refractive index from the scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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